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Compound of Interest

Compound Name: Di-p-tolylmethane

CAS No.: 4957-14-6

Cat. No.: B1294649

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Di-p-tolylmethane, including its

chemical identity, physicochemical properties, synthesis, purification, and analytical methods.

This document is intended to serve as a valuable resource for professionals in research and

development.

Chemical Identity and Synonyms
The compound commonly known as Di-p-tolylmethane is systematically named 1-methyl-4-

[(4-methylphenyl)methyl]benzene according to IUPAC nomenclature.[1] It is also recognized by

a variety of synonyms, which are listed below to facilitate literature searches and material

sourcing.

Synonyms:

4,4'-Dimethyldiphenylmethane[2][3]

bis(4-methylphenyl)methane[2]
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p,p'-Ditolylmethane

Benzene, 1,1'-methylenebis[4-methyl-[2][3]

Toluene, p,p'-methylenedi-[2]

4,4'-Ditolylmethane[2]

Physicochemical Properties
A summary of the key quantitative data for Di-p-tolylmethane is presented in the table below.

These properties are essential for its handling, application in synthetic protocols, and analytical

characterization.

Property Value Reference

Molecular Formula C₁₅H₁₆ [4]

Molecular Weight 196.29 g/mol [4]

Appearance
White to light yellow powder or

crystalline solid
[4]

Melting Point 29 °C

Boiling Point 302 °C (at 760 mmHg)

CAS Number 4957-14-6 [3][4]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of Di-p-tolylmethane are

provided in this section. These protocols are based on established chemical principles and

practices.

Di-p-tolylmethane can be synthesized via the Friedel-Crafts alkylation of toluene with a

suitable methylene source, such as formaldehyde or benzyl chloride, in the presence of a

Lewis acid catalyst.

Reaction Scheme:
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Caption: Synthesis of Di-p-tolylmethane via Friedel-Crafts alkylation.

Materials:

Toluene (C₇H₈)

Paraformaldehyde ((CH₂O)n)

Anhydrous Aluminum Chloride (AlCl₃)

Hydrochloric Acid (HCl), concentrated

Dichloromethane (CH₂Cl₂)

Sodium Bicarbonate (NaHCO₃), saturated solution

Anhydrous Magnesium Sulfate (MgSO₄)

Ethanol (C₂H₅OH)

Procedure:
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In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser,

and a dropping funnel, add toluene and anhydrous aluminum chloride.

Cool the mixture in an ice bath with continuous stirring.

Slowly add a solution of paraformaldehyde in concentrated hydrochloric acid through the

dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-3 hours.

Cool the reaction mixture and pour it onto crushed ice.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed

by water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to obtain the crude product.

The crude Di-p-tolylmethane can be purified by recrystallization from ethanol to yield a

crystalline solid.

Procedure:

Dissolve the crude product in a minimal amount of hot ethanol.

If colored impurities are present, add a small amount of activated charcoal and heat the

solution again.

Perform a hot filtration to remove the charcoal and any other insoluble impurities.

Allow the filtrate to cool slowly to room temperature to induce crystallization.

Further cool the mixture in an ice bath to maximize the yield of crystals.

Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol.
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Dry the purified crystals in a vacuum oven.

The following diagram illustrates the general workflow for purification by recrystallization.

Crude Di-p-tolylmethane

Dissolve in minimum
hot ethanol

Hot Filtration
(if necessary)

Slow Cooling &
Crystallization

Vacuum Filtration

Drying

Pure Di-p-tolylmethane

Click to download full resolution via product page

Caption: General workflow for the purification of Di-p-tolylmethane.

Gas Chromatography-Mass Spectrometry (GC-MS): A general GC-MS protocol for the analysis

of Di-p-tolylmethane is outlined below.
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Instrumentation:

GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm

film thickness), is suitable.

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C

Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10

°C/min, and hold for 5 minutes.

MS Detector: Electron Ionization (EI) at 70 eV.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of Di-p-tolylmethane can

be confirmed by ¹H and ¹³C NMR spectroscopy.

¹H NMR (CDCl₃): Expected chemical shifts (δ) include signals for the aromatic protons in the

range of 7.0-7.2 ppm, a singlet for the methylene protons around 3.9 ppm, and a singlet for

the methyl protons around 2.3 ppm.

¹³C NMR (CDCl₃): Expected chemical shifts (δ) include signals for the aromatic carbons, the

methylene carbon, and the methyl carbons.

Signaling Pathways and Biological Activity
Currently, there is a lack of specific information in the public domain detailing the involvement

of Di-p-tolylmethane in biological signaling pathways or its application in drug development.

Further research is required to elucidate any potential biological activity and its mechanism of

action. The following diagram represents a generic signal transduction pathway to illustrate the

type of complex biological processes that are of interest in drug development.
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Caption: A simplified, generic intracellular signaling pathway.

Conclusion
This technical guide provides essential information on Di-p-tolylmethane for researchers and

professionals in the field of chemistry and drug development. The provided protocols for

synthesis, purification, and analysis are based on established methodologies and can be

adapted for specific laboratory conditions. While the biological activity of Di-p-tolylmethane
remains largely unexplored, this document serves as a foundational resource for future
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investigations into its potential applications., this document serves as a foundational resource

for future investigations into its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzene, 1-methyl-4-(phenylmethyl)- [webbook.nist.gov]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]

4. rsc.org [rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Di-p-tolylmethane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294649/docs#an-in-depth-technical-guide-to-di-p-
tolylmethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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